![molecular formula C11H22ClN B1628300 4-Cyclohexylpiperidine hydrochloride CAS No. 60601-62-9](/img/structure/B1628300.png)
4-Cyclohexylpiperidine hydrochloride
Overview
Description
4-Cyclohexylpiperidine hydrochloride is a chemical compound with the molecular formula C11H22ClN . The average mass of this compound is 203.752 Da, and its monoisotopic mass is 203.144073 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring attached to a cyclohexyl group . The piperidine ring is a six-membered heterocycle with one nitrogen atom and five carbon atoms .
Scientific Research Applications
1. Structural Analysis and Crystallography
The structure of derivatives of cyclohexylpiperidine hydrochloride, such as 1-Phenyl-c-4-t-butyl-r-cyclohexylpiperidine hydrochloride, has been explored through X-ray crystallography. This technique revealed an axial t-butyl group and conformational deformations in the structure, contributing to the understanding of molecular interactions and stability (Geneste et al., 1981).
2. Corrosion Inhibition
4-Cyclohexylpiperidine hydrochloride derivatives have been studied for their potential as corrosion inhibitors. For instance, the adsorption of 4-ethylpiperidine in cyclohexane solutions containing hydrogen-reduced steel powder demonstrated that these compounds could chemisorb to steel surfaces, providing insights into developing novel corrosion inhibitors (Annand et al., 1965).
3. Hydrolysis Studies
The hydrolysis of Mannich base compounds related to cyclohexylpiperidine hydrochloride has been examined, providing valuable information on the chemical stability and decomposition pathways of these compounds (Koshy & Mitchner, 1964).
4. Esterification Kinetics
Research into the esterification rates of stereoisomeric substituted 4-hydroxypiperidines and cyclohexanols, in the presence of compounds like N-methylpiperidine, has led to a better understanding of intramolecular catalysis and intermolecular acylation processes. These studies contribute to the knowledge of reaction mechanisms in organic chemistry (Unkovsky et al., 1975).
5. Receptor Binding and Pharmacological Properties
Studies on N-n-propyl-substituted 3-aryl- and 3-cyclohexylpiperidines have indicated their potential in pharmacology, particularly regarding their binding affinities and agonistic properties at the D4 dopamine receptor. This research has implications for the development of new drugs targeting cognitive functions and emotional states (Macchia et al., 2003).
Safety and Hazards
The safety information available indicates that 4-Cyclohexylpiperidine hydrochloride may pose certain hazards. The compound has been assigned the GHS07 pictogram, and the associated hazard statements are H302, H315, H319, and H335 . These statements correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
It is structurally similar to phencyclidine (pcp), which primarily targets theNMDA receptor . The NMDA receptor plays a crucial role in controlling synaptic plasticity and memory function .
Mode of Action
PCP acts as a noncompetitive NMDA receptor antagonist , blocking the activity of the NMDA receptor . This blockage leads to anesthesia and analgesia without causing cardiorespiratory depression .
Biochemical Pathways
PCP’s antagonism of the NMDA receptor can affect various downstream effects, including altering synaptic plasticity and memory function .
Pharmacokinetics
Pcp, a structurally similar compound, is known to undergooxidative hydroxylation in the liver by CYP450 enzymes, followed by glucuronidation . It has an onset of action between 2-60 minutes, an elimination half-life of 7-46 hours, and a duration of action of 6-48 hours . It is excreted in the urine .
Result of Action
Based on its structural similarity to pcp, it may induce significant mind-altering effects . PCP can cause hallucinations, distorted perceptions of sounds, and violent behavior .
Biochemical Analysis
Biochemical Properties
It is known that piperidine derivatives can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary widely depending on the specific structure of the piperidine derivative .
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
4-cyclohexylpiperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N.ClH/c1-2-4-10(5-3-1)11-6-8-12-9-7-11;/h10-12H,1-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VERIFEZQOCIVJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20589983 | |
Record name | 4-Cyclohexylpiperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20589983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60601-62-9 | |
Record name | 4-Cyclohexylpiperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20589983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Cyclohexylpiperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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